Cas no 1797534-52-1 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide
• CAS No: 1797534-52-1
• MF: C₂₀H₁₉ClFN₃O₂
• MW: 387.835167169571
• CID: 5405395
• Update Time: 2025-10-28

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzoxazolyl)-4-piperidinyl]methyl]-2-chloro-6-fluorobenzamide
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide

• Inchi： 1S/C20H19ClFN3O2/c21-14-4-3-5-15(22)18(14)19(26)23-12-13-8-10-25(11-9-13)20-24-16-6-1-2-7-17(16)27-20/h1-7,13H,8-12H2,(H,23,26)
• InChI Key： KHTHUYFVNLEIQC-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC3=CC=CC=C3O2)CC1)(=O)C1=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.14±0.46(Predicted)

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide

Professional Introduction to N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide (CAS No. 1797534-52-1)

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1797534-52-1, represents a convergence of advanced molecular design principles and targeted biological activity. Its chemical structure incorporates key functional groups that make it a promising candidate for further investigation in medicinal chemistry.

The molecular framework of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide is characterized by the presence of a benzoxazole moiety and a piperidine ring, which are both well-documented scaffolds in the development of bioactive molecules. The benzoxazole ring, in particular, is known for its role in various pharmacological applications due to its ability to interact with biological targets in a highly specific manner. This feature has been leveraged in the design of compounds that exhibit desirable therapeutic profiles.

The introduction of fluorine and chlorine substituents at the 6-position and 2-position of the benzamide core, respectively, further enhances the compound's potential as a pharmacophore. These halogen atoms are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties. The specific arrangement of these substituents in N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide suggests that it may possess unique interactions with biological targets compared to structurally related compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such compounds with biological targets with greater accuracy. The use of these tools has been instrumental in guiding the optimization of lead compounds like N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide. Studies have indicated that the piperidine ring can serve as a critical pharmacophoric element for interacting with proteins involved in various disease pathways. This has opened up new avenues for developing targeted therapies based on this scaffold.

In addition to its structural features, N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide has shown promise in preclinical studies as a potential therapeutic agent. Research has demonstrated its ability to modulate key signaling pathways associated with neurological disorders, cancer, and inflammatory conditions. The benzoxazole moiety has been particularly highlighted for its role in inhibiting certain enzymes and receptors that are implicated in these diseases. This has sparked interest among scientists who are exploring novel treatments for these conditions.

The synthesis of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-2-chloro-6-fluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and chlorine atoms into the benzamide core necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to achieve these objectives more efficiently than ever before.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many traditional small molecule drugs that suffer from poor solubility issues, N-{[1-(1,3-benzoxazol-2-y